Cas no 1805508-94-4 (Ethyl 4-cyano-2-ethyl-3-formylbenzoate)

• Product Name: Ethyl 4-cyano-2-ethyl-3-formylbenzoate
• CAS No: 1805508-94-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5011023
• Update Time: 2025-06-12

Ethyl 4-cyano-2-ethyl-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-3-formylbenzoate

• Inchi： 1S/C13H13NO3/c1-3-10-11(13(16)17-4-2)6-5-9(7-14)12(10)8-15/h5-6,8H,3-4H2,1-2H3
• InChI Key： UQNUTHXHWMTQJN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=C(C=O)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-2-ethyl-3-formylbenzoate

Comprehensive Overview of Ethyl 4-cyano-2-ethyl-3-formylbenzoate (CAS No. 1805508-94-4)

Ethyl 4-cyano-2-ethyl-3-formylbenzoate (CAS No. 1805508-94-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its cyano and formyl functional groups, serves as a versatile building block in the development of complex molecules. Its unique structure, combining an ethyl ester moiety with a benzaldehyde backbone, makes it invaluable for researchers exploring novel synthetic pathways.

In recent years, the demand for high-purity intermediates like Ethyl 4-cyano-2-ethyl-3-formylbenzoate has surged, driven by advancements in drug discovery and material science. The compound’s CAS No. 1805508-94-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and medicinal chemistry. Researchers often inquire about its synthetic routes, solubility profiles, and potential applications in catalysis or polymer chemistry, aligning with broader trends in sustainable and efficient chemical processes.

The cyano group in Ethyl 4-cyano-2-ethyl-3-formylbenzoate offers reactivity for nucleophilic additions, while the formyl group enables condensation reactions, making it a candidate for constructing heterocyclic frameworks. Such properties are critical for designing bioactive molecules, a topic of high interest in AI-driven drug design discussions. Users frequently search for "how to optimize yields in cyano-containing esters" or "role of formylbenzoates in multistep synthesis," highlighting the compound’s practical significance.

From an industrial perspective, Ethyl 4-cyano-2-ethyl-3-formylbenzoate is often explored for its potential in green chemistry applications. With growing emphasis on eco-friendly solvents and low-waste processes, this compound’s compatibility with microwave-assisted synthesis or flow chemistry setups is a recurring topic in scientific forums. Its CAS No. 1805508-94-4 is also linked to patents involving photocatalysis, a cutting-edge area merging renewable energy with chemical production.

Quality control of Ethyl 4-cyano-2-ethyl-3-formylbenzoate is another focal point, with analytical techniques like HPLC and NMR being commonly discussed. Searches for "purity standards for benzaldehyde derivatives" or "storage conditions for nitrile-containing compounds" underscore the need for precise handling protocols. The compound’s stability under various pH conditions and compatibility with metal catalysts are additional areas of inquiry.

In summary, Ethyl 4-cyano-2-ethyl-3-formylbenzoate (CAS No. 1805508-94-4) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted reactivity, coupled with alignment to trends like sustainable synthesis and high-throughput screening, ensures its continued prominence in both academic and industrial research landscapes.